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Compound of Interest

4-Octylphenethyl
Compound Name:

methanesulfonate
CAS No.: 162358-06-7
Cat. No.: B122396

Get Quote

Executive Summary & Strategic Context

4-Octylphenethyl methanesulfonate (CAS: 162358-06-7) is a critical electrophilic
intermediate employed primarily in the synthesis of Fingolimod (FTY720), a sphingosine-1-
phosphate receptor modulator used for treating multiple sclerosis.

This guide details the transition from bench-scale synthesis to a robust kilogram-scale protocol.
Unlike small-scale preps, large-scale sulfonylations present specific hazards regarding
exotherm control and the management of alkyl mesylates, which are potent alkylating agents
and potential genotoxic impurities (PGIs).

Key Technical Objectives:
+ Conversion Efficiency: >98% conversion of the alcohol precursor.

e Impurity Control: Minimizing chloride displacement side-products (4-octylphenethyl chloride).
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o Safety Engineering: Managing the exothermic addition of methanesulfonyl chloride (MsCI)
and containment of genotoxic solids.

Reaction Engineering & Mechanism
Mechanistic Pathway

The reaction proceeds via a nucleophilic attack of the alcohol oxygen on the sulfonyl sulfur of
methanesulfonyl chloride, followed by the elimination of HCI. A base (Triethylamine) is required
to neutralize the HCI, driving the equilibrium forward and preventing acid-catalyzed side
reactions.
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Figure 1: Mechanistic flow of the mesylation reaction. The base (TEA) acts as a proton
scavenger.

Critical Process Parameters (CPPs)

o Temperature Control (< 5°C): The reaction is highly exothermic. High temperatures promote
the attack of the chloride ion (from MsCI) on the newly formed mesylate, leading to the
impurity 4-octylphenethyl chloride, which is difficult to separate.

o Stoichiometry: A slight excess of MsCI (1.2 equiv) ensures full conversion, but large
excesses complicate the workup and increase PGI burden.

o Water Content: The system must be anhydrous. Water hydrolyzes MsCI to methanesulfonic
acid, consuming the reagent and generating heat.

Experimental Protocol
Materials & Stoichiometry
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. Mass
Component Role Equiv. MW ( g/mol )
(Example)
2-(4-
Octylphenyl)etha  Substrate 1.0 234.38 1.00 kg
nol
Methanesulfonyl
) Reagent 1.2 114.55 0.58 kg
Chloride (MsCl)
Triethylamine
Base 1.5 101.19 0.65 kg
(TEA)
Dichloromethane
Solvent 10 Vol 84.93 10.0L
(DCM)
1M HCI (aq) Quench/Wash N/A N/A ~5.0L
Sat. NaHCOs Wash N/A N/A ~5.0L

Method B: Kilogram-Scale Protocol (Based on
W02012146980A2)

Setup: 20L Jacketed Glass Reactor equipped with an overhead stirrer, internal temperature
probe, nitrogen inlet, and a pressure-equalizing addition funnel.

Step-by-Step Procedure:
e Charging:
o Purge the reactor with Nitrogen (

).

o Charge 2-(4-Octylphenyl)ethanol (1.00 kg) and Dichloromethane (DCM) (10.0 L).
o Start agitation (150-200 RPM). Ensure the solid dissolves completely.

o Add Triethylamine (0.65 kg) in one portion.
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o Checkpoint: The solution should be clear.
e Cooling:

o Set the jacket temperature to -5°C.

o Cool the reaction mass to 0°C — 5°C.

o Reaction (The Critical Step):

[e]

Charge MsCI (0.58 kg) into the addition funnel.

[e]

Add MsCI dropwise over 60—-90 minutes.

o

Critical Control: Maintain internal temperature below 10°C throughout addition. If the temp
spikes, stop addition immediately.

o

After addition is complete, allow the mixture to warm to 20-25°C (Room Temp) naturally.

Stir for 3—4 hours.

[¢]

e In-Process Control (IPC):

o Sample 50 pL, quench in MeOH, analyze by HPLC/TLC.

o Target: < 1.0% unreacted alcohol.

o Workup:

o Cool the mixture to 10°C.

[e]

Add Water (5.0 L) slowly to dissolve triethylamine hydrochloride salts. Stir for 15 mins.

o

Separate phases. Keep the organic (lower) layer.

[¢]

Wash organic layer with 1M HCI (5.0 L) to remove excess TEA (Exothermic
neutralization).

[¢]

Wash organic layer with Sat. NaHCOs (5.0 L) to neutralize residual acid.
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o Wash organic layer with Brine (5.0 L) for drying.

e Isolation:
o Dry the organic layer over anhydrous

. Filter.

o Concentrate under reduced pressure (Vacuum < 100 mbar) at T < 40°C. Note: Mesylates
can be thermally unstable; do not overheat.

o Result: The product is typically obtained as an orange waxy solid or oil.
« Purification (Optional but Recommended):
o If the purity is < 98%, recrystallize from Hexane/Ethyl Acetate (9:1) or Heptane.

o Dissolve crude solid in minimal hot EtOAc, add Hexane until cloudy, cool to 0°C.

Process Workflow Diagram
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Figure 2: End-to-end process flow for the kilogram-scale synthesis.
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Troubleshooting & Quality Attributes

Issue Probable Cause Corrective Action

Ensure DCM is anhydrous (KF
Wet solvent/reagents (MsCl

Low Conversion ] < 0.1%). Increase MsClI to 1.3-
hydrolysis).
1.4 eq.

) ] Strictly control addition rate.
] ] Temperature spike during ]
Impurity: Alkyl Chloride N Ensure reactor cooling
addition. o o
capacity is sulfficient.

N Overheating during Keep bath temp < 40°C. Use
Product Decomposition _ _
concentration. high vacuum.

_ _ Filter the biphasic mixture
) Amine salts acting as )
Emulsions through Celite before
surfactants. ] )
separation. Add more brine.

Safety & Toxicology (E-E-A-T)

WARNING: Genotoxic Impurity Risk Alkyl mesylates (including the target molecule) are known
alkylating agents and are structurally alerting as potential genotoxic impurities (PGIs).

o Containment: Handle all solids in a powder containment hood or isolator.

o Decontamination: Spills should be treated with dilute ammonia or NaOH to hydrolyze the
mesylate before cleaning.

o PPE: Double nitrile gloves, Tyvek suit, and respiratory protection (P100/ABEK) are
mandatory.

Reagent Hazards:
o Methanesulfonyl Chloride: Highly corrosive, lachrymator. Reacts violently with water.

¢ Dichloromethane: Suspected carcinogen. Use in well-ventilated areas.[1]
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e Novartis AG. (2012). Preparation of fingolimod and its salts.[2][3] WO2012146980A2.
o Context: Primary source for the scale-up conditions (Example 17)

+ ChemicalBook. (2023). 4-Octylphenethyl methanesulfonate Properties and Safety.
o Context: Physical property verification and CAS identification.[4]

e Anderson, N. G. (2012). Practical Process Research and Development - A Guide for the Fine
Chemical Industry. Academic Press. Context: General authoritative guide on mesylation
scale-up safety and thermodynamics.

e European Medicines Agency (EMA). (2006). Guideline on the Limits of Genotoxic Impurities.

o Context: Regulatory framework for handling alkyl mesyl

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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